![molecular formula C12H8F2N2O3 B8626243 4-[(3,5-Difluorophenyl)methoxy]-3-nitropyridine CAS No. 882683-17-2](/img/structure/B8626243.png)
4-[(3,5-Difluorophenyl)methoxy]-3-nitropyridine
Cat. No. B8626243
M. Wt: 266.20 g/mol
InChI Key: ONCSKIGCUZMRAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07642269B2
Procedure details
In accordance with the same procedures as in Preparation 2, except for using 4-chloro-3-nitropyridine prepared in Step 1 of Preparation 1 and 3,5-difluorobenzyl alcohol, the titled compound was obtained as a yellow solid. (Yield: 78.0%)
Name
Yield
78%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][N:5]=[CH:4][C:3]=1[N+:8]([O-:10])=[O:9].[F:11][C:12]1[CH:13]=[C:14]([CH:17]=[C:18]([F:20])[CH:19]=1)[CH2:15][OH:16]>>[F:11][C:12]1[CH:13]=[C:14]([CH:17]=[C:18]([F:20])[CH:19]=1)[CH2:15][O:16][C:2]1[CH:7]=[CH:6][N:5]=[CH:4][C:3]=1[N+:8]([O-:10])=[O:9]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C=NC=C1)[N+](=O)[O-]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC=1C=C(CO)C=C(C1)F
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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In accordance with the same procedures as in Preparation 2
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC=1C=C(COC2=C(C=NC=C2)[N+](=O)[O-])C=C(C1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 78% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
